Cas no 1704290-25-4 (methyl (2Z)-3-(2-bromo-4-fluorophenyl)but-2-enoate)

• Product Name: methyl (2Z)-3-(2-bromo-4-fluorophenyl)but-2-enoate
• CAS No: 1704290-25-4
• MF: C₁₁H₁₀BrFO₂
• MW: 273.098306179047
• CID: 5907933
• PubChem ID: 108332903
• Update Time: 2025-06-11

methyl (2Z)-3-(2-bromo-4-fluorophenyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-3-(2-bromo-4-fluorophenyl)but-2-enoate
• 1704290-25-4
• EN300-1459809

• Inchi： 1S/C11H10BrFO2/c1-7(5-11(14)15-2)9-4-3-8(13)6-10(9)12/h3-6H,1-2H3/b7-5-
• InChI Key： IKRFCTRTXVZISO-ALCCZGGFSA-N
• SMILES： BrC1C=C(C=CC=1/C(=C\C(=O)OC)/C)F

Computed Properties

• Exact Mass: 271.98482g/mol
• Monoisotopic Mass: 271.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl (2Z)-3-(2-bromo-4-fluorophenyl)but-2-enoate

Comprehensive Overview of Methyl (2Z)-3-(2-Bromo-4-Fluorophenyl)But-2-Enoate (CAS No. 1704290-25-4)

Methyl (2Z)-3-(2-bromo-4-fluorophenyl)but-2-enoate (CAS No. 1704290-25-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a 2-bromo-4-fluorophenyl moiety and a conjugated but-2-enoate backbone, serves as a versatile intermediate in synthetic chemistry. Its Z-configuration and halogenated aromatic ring make it particularly valuable for designing bioactive molecules, aligning with current trends in drug discovery and material science.

In recent years, the demand for halogenated aromatic compounds like methyl (2Z)-3-(2-bromo-4-fluorophenyl)but-2-enoate has surged, driven by their applications in catalysis and functional material synthesis. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, to construct complex molecular architectures. This aligns with the growing interest in sustainable chemistry, where efficient bond-forming strategies are prioritized. The compound’s fluorine and bromine substituents also enhance its utility in PET imaging and medicinal chemistry, addressing modern challenges in diagnostics and therapeutics.

The synthesis of CAS No. 1704290-25-4 typically involves esterification of the corresponding carboxylic acid derivative under mild conditions, followed by purification via column chromatography. Analytical techniques like NMR and HPLC confirm its high purity, a critical factor for industrial applications. Notably, its stability under ambient conditions makes it a practical choice for laboratories focusing on high-throughput screening or combinatorial chemistry—areas gaining traction due to advancements in AI-driven molecular design.

From an environmental perspective, the compound’s biodegradability and low ecotoxicity profile are increasingly relevant, as industries adopt green chemistry principles. Its role in developing non-toxic agrochemicals resonates with global efforts to reduce environmental footprints. Furthermore, the 2-bromo-4-fluorophenyl segment’s electronic properties are exploited in organic electronics, such as OLEDs, catering to the booming demand for energy-efficient displays.

In summary, methyl (2Z)-3-(2-bromo-4-fluorophenyl)but-2-enoate exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to advanced materials—position it as a compound of enduring relevance. As research continues to uncover new reactivities and functionalities, this molecule will likely remain a cornerstone in both academic and industrial settings.